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Compound of Interest

Compound Name: C598-0466

Cat. No.: B1573889

Get Quote

Part 1: Executive Summary & Technical Context[1]
C598-0466 is a potent, selective inhibitor of Ubiquitin-Specific Peptidase 7 (USP7), a

deubiquitinase that regulates the stability of tumor suppressors like p53 and oncogenes like

MDM2. Structurally, it is an analog of HBX19818.

The Challenge: Physical State Variability
Unlike many standard inhibitors, C598-0466 exhibits batch-dependent physical states.

Depending on the synthesis method and salt form, it may be supplied as a crystalline solid or a

viscous yellow oil/film.

Risk: Attempting to pipette a viscous oil for weighing results in significant mass loss and

inaccurate molarity.

Solution: This guide provides two distinct workflows: a Gravimetric Protocol for solids and a

Quantitative Transfer Protocol for oils/films, ensuring <1% concentration error.

Part 2: Physicochemical Profile & Solubility Data
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Before preparation, verify the specific batch data. The values below represent the consensus

for the free base form.

Property Specification Notes

Molecular Weight 401.97 g/mol

Verify if your batch is a salt

(e.g., HCl).[1] Adjust MW

accordingly.

Formula C₂₃H₃₂ClN₃O

Appearance Yellow Solid OR Viscous Oil Batch dependent.

Solubility (DMSO) ≥ 40.2 mg/mL (~100 mM) Highly soluble.

Solubility (Ethanol) ≥ 12.1 mg/mL Requires ultrasonication.[2]

Solubility (Water) Insoluble
Do not use aqueous buffers for

stock prep.

Target Stock Conc. 10 mM (Recommended)
Safe working range; well below

saturation limit.

Part 3: Critical Pre-Requisites
Reagents

Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or equivalent).

Why: Water in DMSO (hygroscopy) accelerates degradation of the chloro-

tetrahydroacridine moiety.

Inert Gas: Argon or Nitrogen gun (for headspace purging).

Equipment
Vortex Mixer: High-speed capability.

Ultrasonic Bath: 40 kHz (optional, for stubborn particles).

Pipettes: Calibrated P200 and P1000 with low-retention tips.
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Part 4: Preparation Protocols
Workflow Decision Tree
The following diagram illustrates the logic flow for selecting the correct solubilization method

based on the compound's physical state.
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Inspect C598-0466 Vial

Physical State?

Free-Flowing Powder

Solid

Viscous Oil / Film

Oil/Sticky

Protocol A:
Gravimetric Method

Protocol B:
Quantitative Transfer (Vial Wash)

Calculate Volume:
Vol = Mass / (MW * Target Conc)

Add Anhydrous DMSO

Add known Vol
to total vial

Vortex (30s) -> Spin Down

QC: Visual Inspection
(Clear Yellow Solution)

Click to download full resolution via product page
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Caption: Decision tree for selecting the optimal solubilization strategy based on the physical

form of C598-0466.

Protocol A: Gravimetric Method (For Solids)
Use this only if the compound is a free-flowing powder that can be weighed without sticking to

the spatula.

Weighing: Accurately weigh the specific amount of C598-0466 (e.g., ~4.0 mg) into a sterile,

amber glass or polypropylene microcentrifuge tube. Record the exact mass (

) in mg.

Calculation: Calculate the required DMSO volume (

) to achieve a 10 mM concentration.

Example: For 4.02 mg:

Addition: Add the calculated volume of anhydrous DMSO directly to the tube.

Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate for 1 minute at

room temperature.

Inspection: Ensure the solution is a clear, yellow liquid with no turbidity.

Protocol B: Quantitative Transfer (For Oils/Films)
Use this if the compound is supplied as a thin film or oil on the bottom of the vendor vial. Do

NOT attempt to scrape or pipette the oil out.

Vendor Mass Reliance: Rely on the vendor's stated mass (e.g., 5 mg) on the label. Note:

reputable vendors like ChemDiv/APExBIO have <5% fill error.

Direct Addition: Add a specific volume of DMSO directly into the original vendor vial to create

a master stock (e.g., 10 mM or higher).

Calculation:
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Washing: Cap the vial tightly. Vortex for 60 seconds. Invert the vial and vortex again to wash

the solvent over the cap and walls, ensuring all oil film is dissolved.

Centrifugation: Briefly spin the vial (if compatible) or shake down to collect liquid at the

bottom.

Transfer: Transfer the now-dissolved solution to a clean, labeled storage tube.

Part 5: Quality Control & Storage
Visual QC (The "Crash" Test)
Before using the stock in a bioassay, verify it does not precipitate in aqueous media.

Pipette 1 µL of 10 mM stock into 999 µL of water (10 µM final).

Vortex.

Hold against a light source. The solution should be clear. If cloudy/milky, the compound has

precipitated (crashed out).

Correction: If crash-out occurs, lower the final assay concentration or verify the DMSO

stock is not saturated/cold.

Storage Strategy
C598-0466 contains a chloro-group and amide bonds susceptible to hydrolysis over long

periods.

Aliquot: Divide stock into single-use aliquots (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Temperature: Store at -80°C (optimal) or -20°C (acceptable for <1 month).

Hygroscopy: Seal tubes with Parafilm. If possible, overlay the liquid with Argon gas before

closing to prevent oxidation and moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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